Cas no 2171771-34-7 (4-(5-bromo-4-chloropyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(5-bromo-4-chloropyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171771-34-7
• MF: C₂₅H₂₁BrClN₃O₅
• MW: 558.808344602585
• CID: 6169997
• PubChem ID: 165535956
• Update Time: 2025-10-30

4-(5-bromo-4-chloropyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-4-chloropyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1519193
• 4-[(5-bromo-4-chloropyridin-2-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171771-34-7

• Inchi： 1S/C25H21BrClN3O5/c26-19-12-28-22(11-20(19)27)30-24(33)21(9-10-23(31)32)29-25(34)35-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,11-12,18,21H,9-10,13H2,(H,29,34)(H,31,32)(H,28,30,33)
• InChI Key： KELZCPLDDFZWAG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1Cl)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 557.03531g/mol
• Monoisotopic Mass: 557.03531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 118Ų

Additional information on 4-(5-bromo-4-chloropyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Analysis of 4-(5-bromo-4-chloropyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171771-34-7)

In the rapidly evolving field of pharmaceutical intermediates and peptide synthesis, 4-(5-bromo-4-chloropyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171771-34-7) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely adopted in drug discovery and biotechnology research. The compound's unique structural features, including its 5-bromo-4-chloropyridine moiety and Fmoc-protected amine group, make it particularly valuable for creating modified peptide sequences with enhanced stability and biological activity.

The growing demand for custom peptide synthesis in therapeutic development has propelled research into specialized building blocks like this compound. Recent trends in targeted drug delivery and precision medicine have increased searches for modified amino acids and peptide coupling reagents, placing CAS 2171771-34-7 at the forefront of innovative pharmaceutical chemistry. Its application extends to developing peptide-based inhibitors and bioconjugates, particularly in oncology and metabolic disorder research where structure-activity relationship (SAR) studies are crucial.

From a synthetic chemistry perspective, the carbamoyl butanoic acid backbone of this compound offers excellent versatility for amide bond formation, while the Fmoc protecting group provides orthogonal protection compatible with standard SPPS protocols. The halogenated pyridine component introduces opportunities for subsequent cross-coupling reactions, making this intermediate valuable for creating diverse molecular architectures. Researchers frequently search for information about Fmoc deprotection conditions and pyridine derivatives in medicinal chemistry, highlighting the relevance of this compound in current synthetic workflows.

Quality control aspects of 4-(5-bromo-4-chloropyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid are critical for its application in GMP environments. Analytical methods including HPLC purity testing, mass spectrometry characterization, and chiral purity assessment are frequently discussed topics related to this compound. The pharmaceutical industry's increasing focus on high-purity intermediates has led to improved synthetic routes and purification techniques for such specialized building blocks.

Environmental and regulatory considerations for halogenated pharmaceutical intermediates like this compound have gained attention in recent years. While not classified as hazardous, proper handling procedures for Fmoc-protected compounds and brominated pyridines remain important laboratory safety topics. The compound's stability profile and storage conditions (-20°C under inert atmosphere) are frequently searched parameters by researchers working with air-sensitive reagents in peptide chemistry.

The future applications of CAS 2171771-34-7 appear promising in emerging fields such as peptide-drug conjugates (PDCs) and macrocyclic therapeutics. Its structural features make it suitable for creating constrained peptide motifs and bifunctional linkers - areas experiencing rapid growth in the pharmaceutical sector. As the demand for next-generation peptide therapeutics continues to rise, specialized intermediates like this compound will play increasingly important roles in medicinal chemistry pipelines.

From a commercial availability standpoint, 4-(5-bromo-4-chloropyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is typically offered by specialty chemical suppliers with certifications including COA (Certificate of Analysis) and MSDS documentation. The compound's pricing and bulk synthesis capabilities are common inquiries from pharmaceutical development teams, reflecting its transition from research-scale to potential production-scale applications.

In conclusion, CAS 2171771-34-7 represents a sophisticated synthetic intermediate that bridges multiple disciplines in modern drug discovery. Its unique combination of Fmoc protection, halogenated heterocycle, and carboxylic acid functionality makes it invaluable for creating complex peptide architectures. As research into peptide-based therapeutics and targeted biologics expands, the importance of such specialized building blocks will undoubtedly grow, positioning this compound as a key player in advanced pharmaceutical development.